2,3-difluoro-N-[3-(3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-4-carboxamide

• IUPAC Name: 2,3-difluoro-N-[3-(3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H10F2N4O2S/c1-23-9-4-2-3-8(7-9)13-19-15(24-21-13)20-14(22)10-5-6-18-12(17)11(10)16/h2-7H,1H3,(H,19,20,21,22)
• InChI Key: MQGYLNIKMLYISK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NSC(=N2)NC(=O)C3=C(C(=NC=C3)F)F
• Molecular Formula: C15H10F2N4O2S
• Molecular Weight: 348.3 g/mol
• CAS No.: 2094494-81-0

Description

The compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a thiadiazole ring, and a carboxamide group. It also contains fluorine and methoxy substituents.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions like radical cyclization.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds like (2,3-Difluoro-4-methoxyphenyl)boronic acid are typically white to yellow crystals or powders.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some indole derivatives have been found to have various biological activities, such as antiviral, anti-inflammatory, and anticancer properties.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any potential side effects.